9-Desfluoro-11-dehydroxy-9(11)-ene Triamcinolone Acetonide 9-Desfluoro-11-dehydroxy-9(11)-ene Triamcinolone Acetonide
Brand Name: Vulcanchem
CAS No.: 5541-37-7
VCID: VC21203356
InChI: InChI=1S/C24H30O5/c1-21(2)28-20-12-18-16-6-5-14-11-15(26)7-9-22(14,3)17(16)8-10-23(18,4)24(20,29-21)19(27)13-25/h7-9,11,16,18,20,25H,5-6,10,12-13H2,1-4H3/t16-,18+,20-,22+,23+,24-/m1/s1
SMILES: CC1(OC2CC3C4CCC5=CC(=O)C=CC5(C4=CCC3(C2(O1)C(=O)CO)C)C)C
Molecular Formula: C24H30O5
Molecular Weight: 398.5 g/mol

9-Desfluoro-11-dehydroxy-9(11)-ene Triamcinolone Acetonide

CAS No.: 5541-37-7

Cat. No.: VC21203356

Molecular Formula: C24H30O5

Molecular Weight: 398.5 g/mol

* For research use only. Not for human or veterinary use.

9-Desfluoro-11-dehydroxy-9(11)-ene Triamcinolone Acetonide - 5541-37-7

Specification

CAS No. 5541-37-7
Molecular Formula C24H30O5
Molecular Weight 398.5 g/mol
IUPAC Name (1S,2S,4R,8S,9S,13S)-8-(2-hydroxyacetyl)-6,6,9,13-tetramethyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-11,14,17-trien-16-one
Standard InChI InChI=1S/C24H30O5/c1-21(2)28-20-12-18-16-6-5-14-11-15(26)7-9-22(14,3)17(16)8-10-23(18,4)24(20,29-21)19(27)13-25/h7-9,11,16,18,20,25H,5-6,10,12-13H2,1-4H3/t16-,18+,20-,22+,23+,24-/m1/s1
Standard InChI Key XTAIWNCAVBJJDD-DPOGTSLVSA-N
Isomeric SMILES C[C@]12CC=C3[C@H]([C@@H]1C[C@@H]4[C@]2(OC(O4)(C)C)C(=O)CO)CCC5=CC(=O)C=C[C@@]53C
SMILES CC1(OC2CC3C4CCC5=CC(=O)C=CC5(C4=CCC3(C2(O1)C(=O)CO)C)C)C
Canonical SMILES CC1(OC2CC3C4CCC5=CC(=O)C=CC5(C4=CCC3(C2(O1)C(=O)CO)C)C)C

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